Cas no 1006483-09-5 (3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid)

• Product name: 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1006483-09-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3059855
• PubChem ID: 19622637

3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-1H-pyrazol-3-yl)-propionic acid
• 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid
• AKOS000312646
• 1006483-09-5
• EN300-651374
• CS-0440175
• 3-(1-ethylpyrazol-3-yl)propanoic acid
• STK347037
• 3-(1-ethyl-1H-pyrazol-3-yl)propanoicacid

• Inchi： InChI=1S/C8H12N2O2/c1-2-10-6-5-7(9-10)3-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： PZBWOPGZFVWYRW-UHFFFAOYSA-N
• SMILES： CCN1C=CC(CCC(O)=O)=N1

Computed Properties

• Exact Mass: 168.089878g/mol
• Monoisotopic Mass: 168.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid

Research Briefing on 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid (CAS: 1006483-09-5): Recent Advances and Applications

3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid (CAS: 1006483-09-5) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, mechanism of action, and therapeutic applications.

One of the most notable advancements in the study of 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid is its role as a building block for the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study highlighted the compound's ability to modulate COX-2 activity with high selectivity, suggesting its potential as a lead compound for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also investigated the anticancer potential of 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid. A study conducted by researchers at the National Cancer Institute revealed that derivatives of this compound exhibit promising cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis, mediated through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings underscore the compound's potential as a scaffold for developing novel anticancer therapeutics.

Another area of interest is the antimicrobial activity of 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The study attributed this activity to the compound's ability to disrupt microbial cell membrane integrity and inhibit essential enzymatic processes. These results suggest that 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid could serve as a valuable starting point for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid and its derivatives. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial applications, as it facilitates the large-scale production of the compound for further pharmacological evaluation and commercialization.

In conclusion, 3-(1-ethyl-1H-pyrazol-3-yl)propanoic acid (CAS: 1006483-09-5) represents a promising compound with diverse therapeutic applications. Its role as a versatile intermediate in drug discovery, coupled with its demonstrated bioactivity, positions it as a valuable asset in the development of new treatments for inflammation, cancer, and microbial infections. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The continued investigation of this compound and its derivatives is likely to yield significant contributions to the field of medicinal chemistry and beyond.